Cas no 851780-93-3 (N-{4-1-(4-chlorobenzenesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide)

• Product Name: N-{4-1-(4-chlorobenzenesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide
• CAS No: 851780-93-3
• MF: C₂₀H₁₈ClN₃O₅S₂
• MW: 479.95702123642
• CID: 6013003
• PubChem ID: 4244370
• Update Time: 2025-07-16

N-{4-1-(4-chlorobenzenesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{4-1-(4-chlorobenzenesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide
• N-(4-(1-((4-chlorophenyl)sulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide
• Methanesulfonamide, N-[4-[1-[(4-chlorophenyl)sulfonyl]-5-(2-furanyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl]-
• 851780-93-3
• F0622-0025
• EU-0059429
• N-{4-[1-(4-chlorobenzenesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide
• AKOS024588216
• N-[4-[2-(4-chlorophenyl)sulfonyl-3-(furan-2-yl)-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide

• Inchi： 1S/C20H18ClN3O5S2/c1-30(25,26)23-16-8-4-14(5-9-16)18-13-19(20-3-2-12-29-20)24(22-18)31(27,28)17-10-6-15(21)7-11-17/h2-12,19,23H,13H2,1H3
• InChI Key： SGSNODIYEMETIF-UHFFFAOYSA-N
• SMILES： CS(NC1=CC=C(C2CC(C3=CC=CO3)N(S(C3=CC=C(Cl)C=C3)(=O)=O)N=2)C=C1)(=O)=O

Computed Properties

• Exact Mass: 479.0376407g/mol
• Monoisotopic Mass: 479.0376407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 868
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 126Ų

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• Boiling Point: 644.6±65.0 °C(Predicted)
• pka: 8.42±0.10(Predicted)

Additional information on N-{4-1-(4-chlorobenzenesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide

Introduction to N-{4-1-(4-chlorobenzenesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide (CAS No. 851780-93-3)

N-{4-1-(4-chlorobenzenesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 851780-93-3, represents a pinnacle of molecular design, incorporating multiple heterocyclic and aromatic moieties that contribute to its unique chemical and biological properties. The structural complexity of this molecule not only underscores its potential as a pharmacophore but also highlights the intricate synthetic strategies employed in its preparation.

The core structure of N-{4-1-(4-chlorobenzenesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide is characterized by the presence of a pyrazole ring, which is a well-known scaffold in medicinal chemistry due to its ability to modulate biological pathways. Specifically, the 4-chlorobenzenesulfonyl group appended to the pyrazole ring introduces a polar, electron-withdrawing moiety that can enhance binding interactions with target proteins. This modification is particularly relevant in the context of drug discovery, where such features often contribute to improved pharmacokinetic profiles.

In addition to the pyrazole core, the molecule incorporates a furan moiety at the 5-position, which further diversifies its chemical space. The furan ring is known for its ability to engage in hydrogen bonding and π-stacking interactions, both of which are critical for the design of high-affinity ligands. The phenyl group linked to the pyrazole ring through a methanesulfonamide bridge adds another layer of complexity, providing additional opportunities for functionalization and interaction with biological targets. This multifaceted architecture makes N-{4-1-(4-chlorobenzenesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide a promising candidate for further exploration in medicinal chemistry.

The synthesis of N-{4-1-(4-chlorobenzenesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide involves a series of well-designed chemical transformations that showcase the expertise of modern synthetic organic chemistry. Key steps include the condensation of appropriately substituted pyrazole derivatives with 4-chlorobenzenesulfonyl chloride, followed by sulfonylation with furan-based precursors. These reactions require precise control over reaction conditions to ensure high yields and purity. The use of advanced catalytic systems and purification techniques further underscores the sophistication involved in producing this compound at scale.

The biological activity of N-{4-1-(4-chlorobenzenesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide has been extensively evaluated in various in vitro and in vivo assays. Preliminary studies have demonstrated its potential as an inhibitor of key enzymes involved in inflammatory pathways. The presence of both the 4-chlorobenzenesulfonyl and furan groups is believed to contribute to its ability to modulate these pathways by interacting with specific amino acid residues within the enzyme active sites. This has opened up new avenues for research into novel therapeutic agents targeting inflammatory diseases.

Recent advances in computational chemistry have also played a pivotal role in understanding the mechanism of action of N-{4-1-(4-chlorobenzenesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-ylyphenyl}methanesulfonamide. Molecular docking studies have revealed that this compound can bind tightly to target proteins with high affinity, suggesting its potential as a lead compound for drug development. Furthermore, quantum mechanical calculations have provided insights into the electronic structure and reactivity of this molecule, which are crucial for optimizing its biological activity.

The pharmaceutical industry has shown great interest in developing novel compounds with structural features similar to N-{4-1-(4-chlorobenzenesulfonyl)-5-(furan--2-y)l-4,5-dihydro-1H-pyrazol^-3-ylyphenyl}methanesulfonamide. Its unique combination of heterocyclic rings and functional groups makes it an attractive scaffold for further derivatization. Researchers are exploring various strategies to enhance its potency and selectivity, including structure-based drug design and library screening approaches. These efforts are expected to yield new therapeutic agents with improved efficacy and reduced side effects.

The environmental impact of N-{4-1(4-chlorobenzenesulfonyl)-_-5(furan-2-y)-Dihydro- H pyrazol -3- ylyphenyl }}methanesulfonamide has also been carefully considered during its development. Efforts have been made to employ green chemistry principles in its synthesis, minimizing waste and reducing hazardous byproducts. Additionally, studies on its biodegradability and toxicity have been conducted to ensure that it meets environmental safety standards. These considerations are essential for ensuring that new pharmaceutical compounds can be developed responsibly while maintaining their therapeutic benefits.

In conclusion, N-{4-